Cas no 1643468-69-2 ((2S,4S)-1-[(tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-[(tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid
• CAS No: 1643468-69-2
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• CID: 5265877
• Update Time: 2025-10-30

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-[(tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid
• 1,2,4-Pyrrolidinetricarboxylic acid, 1-(1,1-dimethylethyl) 4-methyl ester, (2S,4S)-

• Inchi： 1S/C12H19NO6/c1-12(2,3)19-11(17)13-6-7(10(16)18-4)5-8(13)9(14)15/h7-8H,5-6H2,1-4H3,(H,14,15)/t7-,8-/m0/s1
• InChI Key： XNWGFGIBQNUHIM-YUMQZZPRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C(OC)=O)C[C@H]1C(O)=O

Additional information on (2S,4S)-1-[(tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound (2S,4S)-1-[(tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid (CAS No. 1643468-69-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of amino acids, specifically a pyrrolidine derivative, and is characterized by its unique stereochemistry and functional groups. The molecule features a pyrrolidine ring with two stereogenic centers at positions 2 and 4, which are both in the S configuration. The presence of protecting groups such as the tert-butoxycarbonyl (Boc) and methoxycarbonyl (Cbz) groups adds complexity to its structure and enhances its utility in synthetic chemistry.

Recent advancements in chiral synthesis have highlighted the importance of such compounds in the development of enantioselective catalysts and chiral building blocks. The Boc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. Similarly, the Cbz group provides additional functionality, making this compound a versatile intermediate in peptide synthesis and organic transformations.

One of the most promising applications of this compound lies in its potential use as a chiral auxiliary in asymmetric catalysis. Researchers have demonstrated that such derivatives can significantly influence the stereochemical outcome of reactions, leading to higher enantiomeric excess (ee) in products. For instance, studies published in *Nature Chemistry* have shown that pyrrolidine-based chiral auxiliaries can enhance the selectivity of aldol reactions, making them more efficient and environmentally friendly.

In addition to its role in catalysis, this compound has shown potential in drug discovery. Its unique stereochemistry makes it an ideal candidate for exploring new therapeutic agents targeting complex biological systems. Recent research has focused on its ability to modulate enzyme activity, particularly in the context of neurodegenerative diseases such as Alzheimer's disease. A study published in *Journal of Medicinal Chemistry* highlighted its inhibitory effects on β-secretase, an enzyme implicated in amyloid plaque formation.

The synthesis of (2S,4S)-1-[(tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid involves a multi-step process that combines principles from stereochemistry and protective group chemistry. Key steps include the selective protection of amino groups using Boc and Cbz reagents, followed by precise control over stereochemical outcomes during ring formation. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

From an environmental perspective, this compound represents a step forward in sustainable chemistry practices. Its use as an intermediate in peptide synthesis reduces waste generation compared to traditional methods, aligning with green chemistry principles. Furthermore, its high enantioselectivity minimizes the need for post-synthesis purification steps, enhancing overall process efficiency.

In conclusion, (2S,4S)-1-[(tert-butoxy)carbonyl]-4-(methoxycarbonyl)pyrrolidine-2-carboxylic acid is a multifaceted compound with applications spanning synthetic chemistry, catalysis, and drug discovery. Its unique structure and stereochemistry make it a valuable tool for researchers aiming to develop innovative solutions across various scientific disciplines.